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Compound of Interest

Compound Name: Malic acid 4-Me ester

Cat. No.: B15591609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Malic Acid 4-Methyl Ester, identified

by the CAS number 66178-02-7. The information is compiled from available chemical

databases and scientific literature to support research and development activities.

Chemical Identity and Properties
Malic Acid 4-Methyl Ester, with the synonym (S)-2-Hydroxybutanedioic acid 4-methyl ester, is a

mono-ester derivative of L-malic acid.[1] L-malic acid itself is a key intermediate in the

tricarboxylic acid (TCA) cycle, a fundamental metabolic pathway for energy production in living

organisms.[2] While this specific ester is a naturally occurring compound, found in plants such

as Saccharum sinense, detailed public information on its biological role and applications is

limited.[1][3]

1.1 Physicochemical Data

The fundamental physicochemical properties of Malic Acid 4-Methyl Ester are summarized

below. It is important to note that some of the data, such as boiling point and density, are based

on computational predictions and should be confirmed experimentally.[4]
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Property Value Source

CAS Number 66178-02-7 [3]

Molecular Formula C₅H₈O₅ [1]

Molecular Weight 148.1 g/mol [1]

Appearance Crystalline Solid [1][3]

Boiling Point 357.7 ± 27.0 °C (Predicted) [4]

Density 1.383 ± 0.06 g/cm³ (Predicted) [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Purity >98% (as offered by suppliers) [1]

1.2 Chemical Structure

The structure of Malic Acid 4-Methyl Ester is characterized by a four-carbon butanedioic acid

backbone with a hydroxyl group at the C-2 position and a methyl ester at the C-4 carboxyl

group. The "(S)" designation indicates the stereochemistry at the chiral center (C-2).

Caption: 2D Chemical Structure of (S)-2-Hydroxybutanedioic acid 4-methyl ester.

Experimental Data and Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

Malic Acid 4-Methyl Ester are not readily available in the public domain. Spectroscopic data

(NMR, IR, MS) specific to this compound have not been published in major databases.

Researchers seeking to work with this compound may need to develop analytical methods

based on general principles for similar small molecules.[5][6]

2.1 Potential Synthetic Workflow

A plausible synthetic route would involve the selective mono-esterification of L-malic acid. A

generalized workflow for such a synthesis and purification process is outlined below. This
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represents a logical approach rather than a validated, published protocol.
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Caption: A potential, generalized workflow for the synthesis and purification of Malic Acid 4-Me
ester.

Biological Context and Potential Applications
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3.1 Role in Metabolism

As a derivative of L-malate, this ester is closely related to a critical component of cellular

energy metabolism. L-malate is an intermediate in the TCA cycle and is involved in the malate-

aspartate shuttle, which transports reducing equivalents across the mitochondrial membrane.

[2] The metabolic fate and specific biological activity of the 4-methyl ester derivative, however,

have not been extensively studied. It is unclear if it acts as a pro-drug for L-malate, has unique

biological effects, or is metabolized via different pathways.

3.2 Relevance in Drug Development

The esterification of carboxylic acids is a common strategy in drug development to modify the

physicochemical properties of a molecule, such as its lipophilicity, solubility, and membrane

permeability. While there are no specific drug development applications cited for Malic Acid 4-

Methyl Ester, related polymeric structures have shown promise. For instance, methylated

derivatives of poly(β,L-malic acid) have been investigated as nanoconjugate platforms for

tumor drug delivery, leveraging their biodegradability and membrane-disrupting properties at

acidic pH.[7] Copolymers based on malic acid have also been explored for creating enteric

coatings for controlled drug release.[8]

The logical relationship for considering malic acid derivatives in drug delivery is outlined below.
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Caption: Rationale for using malic acid derivatives in pharmaceutical development.

Conclusion
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Malic Acid 4-Methyl Ester (CAS 66178-02-7) is a naturally occurring compound with a well-

defined chemical structure. However, there is a significant lack of publicly available, peer-

reviewed data regarding its specific biological activities, experimental properties, and detailed

protocols for its synthesis and analysis. While its parent molecule, L-malic acid, is central to

metabolism, further research is required to elucidate the specific roles and potential

applications of this ester derivative. Its structural relationship to polymers used in drug delivery

suggests a potential area for future investigation. Researchers interested in this compound

should anticipate the need for extensive in-house characterization and methods development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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